Cas no 548-25-4 (2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid)

2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid structure
548-25-4 structure
Product Name:2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid
CAS No:548-25-4
MF:C20H8I4O5
MW:835.892415046692
CID:1590973
PubChem ID:27873
Update Time:2025-04-21

2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxoxanthen-9-yl)benzoic Acid
    • TETRAIDOFLUORESCEIN
    • 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid
    • FD and C red no. 3
    • 2,4,5,7-Tetraiodofluorescein
    • NSC4905
    • AC1L1E5A
    • CHEMBL1160028
    • Erythrosin(E)
    • 2',4',5',7'-tetraiodofluorescein
    • TIF
    • Erythrosine B
    • FD and C Red No. 4
    • 2,4,5,7-tetraiodo-6-hydroxy-9-(2-carboxyphenyl)fluorone (erythrosine)
    • TETRAIDOFLUORESCEIN; 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid; FD and C red no. 3; 2,4,5,7-Tetraiodofluorescein; NSC4905; AC1L1E5A; CHEMBL1160028; Erythrosin(E); 2',4',5',7'-tetraiodofluorescein; TIF; Erythrosine B; FD and C Red No. 4; 2,4,5,7-tetraiodo-6-hydroxy-9-(2-carboxyphenyl)fluorone (erythrosine); 2,4,5,7-tetraiodofluorescein;
    • 548-25-4
    • BDBM50541114
    • Q27164028
    • CHEBI:92265
    • 2-(6-HYDROXY-2,4,5,7-TETRAIODO-3-OXO-3H-XANTHEN-9-YL)-BENZOIC ACID
    • LAINPTZBIXYTIZ-UHFFFAOYSA-N
    • BBL002827
    • STK378238
    • 2-(3-hydroxy-2,4,5,7-tetraiodo-6-oxo-9-xanthenyl)benzoic acid
    • VS-01235
    • BRD-K14920963-304-01-9
    • NS00013518
    • 2,4,5,7-tetraiodfluorescein
    • BRD-K14920963-304-02-7
    • A8108
    • SCHEMBL35487
    • DTXSID60203272
    • AKOS005448345
    • 2-(6-Hydroxy-2,4,5,7-tetraiodo-3-oxo-3H-xanthen-9-yl)benzoic acid #
    • Benzoic acid, 2-(6-hydroxy-2,4,5,7-tetroiodo-3-oxo-3H-xanthen-9-yl)-
    • Inchi: 1S/C20H8I4O5/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25/h1-6,25H,(H,27,28)
    • InChI Key: LAINPTZBIXYTIZ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=CC2=C1OC1=C(C(C(=CC1=C2C1C=CC=CC=1C(=O)O)I)=O)I)I)O

Computed Properties

  • Exact Mass: 835.65314
  • Monoisotopic Mass: 835.6551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 848
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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